Cas no 2171268-02-1 ((2S)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid
• CAS No: 2171268-02-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6367403
• PubChem ID: 165578797
• Update Time: 2025-05-25

(2S)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid
• EN300-1525348
• (2S)-1-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanoyl]pyrrolidine-2-carboxylic acid
• 2171268-02-1

• Inchi： 1S/C28H34N2O5/c31-26(30-18-10-15-25(30)27(32)33)16-4-2-1-3-9-17-29-28(34)35-19-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,24-25H,1-4,9-10,15-19H2,(H,29,34)(H,32,33)/t25-/m0/s1
• InChI Key： KUZOZJXEKXFJLX-VWLOTQADSA-N
• SMILES： O=C(CCCCCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid (CAS No. 2171268-02-1)

The compound (2S)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid (CAS No. 2171268-02-1) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring an Fmoc-protected amino group and a pyrrolidine-2-carboxylic acid moiety, makes it a valuable intermediate in drug discovery and peptide synthesis. Researchers often employ this compound in the development of targeted therapies and biomolecular probes, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown increasing interest in Fmoc-protected amino acids due to their role in solid-phase peptide synthesis (SPPS). The (2S)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid stands out for its compatibility with automated peptide synthesizers, a topic frequently searched in AI-driven drug development forums. Its hydrophobic side chain and chiral center further enhance its utility in designing peptide-based therapeutics, a hot topic in biopharmaceutical innovation.

The compound’s CAS No. 2171268-02-1 is often referenced in studies exploring peptide stability and drug delivery systems. With the rise of nanocarrier technologies, researchers are investigating its potential in controlled release formulations. This aligns with trending searches on "peptide modifications for enhanced bioavailability" and "Fmoc deprotection strategies", highlighting its relevance in modern bioconjugate chemistry.

Another critical application of (2S)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid lies in proteomics research. Its carboxylic acid terminus allows for crosslinking reactions, making it a popular choice for protein labeling and immobilization. This feature addresses common queries like "how to functionalize peptides for microarray assays", a frequent topic in high-throughput screening discussions.

From a synthetic chemistry perspective, the compound’s pyrrolidine ring contributes to conformational rigidity, a property highly sought after in peptide mimetics. This aspect resonates with searches on "scaffold design for peptide drugs", underscoring its importance in rational drug design. Additionally, its Fmoc group simplifies purification, a practical advantage for laboratories focusing on green chemistry principles.

In summary, (2S)-1-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanoylpyrrolidine-2-carboxylic acid (CAS No. 2171268-02-1) is a multifaceted compound bridging peptide science and therapeutic innovation. Its applications span from SPPS to bioconjugation, addressing key challenges in drug development and molecular biology. As the demand for tailored biomolecules grows, this compound remains a cornerstone in advancing cutting-edge research.